N-(4-methylphenyl)-2-(morpholin-4-yl)-2-phenylacetamide

• IUPAC Name: N-(4-methylphenyl)-2-morpholin-4-yl-2-phenylacetamide
• InChI: InChI=1S/C19H22N2O2/c1-15-7-9-17(10-8-15)20-19(22)18(16-5-3-2-4-6-16)21-11-13-23-14-12-21/h2-10,18H,11-14H2,1H3,(H,20,22)
• InChI Key: MNCYFJMQRXUKSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(C2=CC=CC=C2)N3CCOCC3
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• CAS No.: 314035-61-5

Description

N-(4-methylphenyl)-2-(morpholin-4-yl)-2-phenylacetamide is a useful research compound. Its molecular formula is C19H22N2O2 and its molecular weight is 310.397. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of derivatives of paracetamol, including compounds structurally related to N-(4-methylphenyl)-2-(morpholin-4-yl)-2-phenylacetamide, has been achieved through multi-component reactions. These synthetic approaches offer moderate to good yields, facilitating the exploration of the chemical space around this scaffold. For example, a study detailed the synthesis of novel paracetamol derivatives, highlighting their structural elucidation through single crystal XRD, and provided insights into their DNA and protein-binding properties through various spectroscopic methods (Raj, 2020). This research underscores the importance of structural analysis in understanding the interactions of these compounds at the molecular level.

Biological Activities and Applications

Significant research has been conducted on the biological activities of this compound derivatives, with a focus on their potential therapeutic applications:

• Antimicrobial Activity

  Several studies have synthesized and evaluated Mannich base derivatives of this compound for their antibacterial and antifungal activities. These compounds have shown varying degrees of activity against different microbial strains, suggesting their potential as antimicrobial agents (Idhayadhulla et al., 2014).

• Corrosion Inhibition

  The compound and its derivatives have been studied for their effectiveness as corrosion inhibitors for mild steel in acidic media. Through methods such as weight loss measurements and electrochemical studies, these studies provide insights into the adsorption behavior and inhibition efficiency of these compounds, indicating their potential industrial applications (Nasser & Sathiq, 2016).

• Antifungal and Antimalarial Properties

  The exploration of the antifungal and antimalarial properties of this compound derivatives has led to the identification of compounds with significant activity against fungal pathogens and malaria parasites. This research contributes to the ongoing search for new therapeutic agents in the fight against infectious diseases (Bardiot et al., 2015).